Cas no 3716-64-1 (1-(1-Adamantyl)azepan-2-one)

• Product Name: 1-(1-Adamantyl)azepan-2-one
• CAS No: 3716-64-1
• MF: C₁₆H₂₅NO
• MW: 247.375804662704
• MDL: MFCD01882091
• CID: 1072168
• PubChem ID: 3694003
• Update Time: 2025-04-20

1-(1-Adamantyl)azepan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(1-Adamantyl)azepan-2-one
• 1-(Adamantan-1-yl)-2-azepanone
• 3716-64-1
• ALBB-013863
• 2H-azepin-2-one, hexahydro-1-tricyclo[3.3.1.1~3,7~]dec-1-yl-
• CS-0332542
• N-adamantylcaprolactam
• AKOS005173984
• 1-(1-ADAMANTYL)-2-AZEPANONE
• SCHEMBL4518124
• 1-(adamantan-1-yl)azepan-2-one
• MFCD01882091
• LS-04358

• MDL： MFCD01882091
• Inchi： 1S/C16H25NO/c18-15-4-2-1-3-5-17(15)16-9-12-6-13(10-16)8-14(7-12)11-16/h12-14H,1-11H2
• InChI Key： VYCNARIMMGJIMD-UHFFFAOYSA-N
• SMILES： O=C1CCCCCN1C12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 247.193614421g/mol
• Monoisotopic Mass: 247.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.3Ų